Cas no 1207432-06-1 (3-ETHOXY-1H-PYRAZOLE-4-CARBOXYLIC ACID)

• Product Name: 3-ETHOXY-1H-PYRAZOLE-4-CARBOXYLIC ACID
• CAS No: 1207432-06-1
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 5186916
• Update Time: 2026-03-05

3-ETHOXY-1H-PYRAZOLE-4-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-1h-pyrazole-4-carboxylic acid
• 3-ethoxy-1h-pyrazole-4-carboxylicacid
• 3-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 3-ethoxy-
• 3-ETHOXY-1H-PYRAZOLE-4-CARBOXYLIC ACID

• Inchi： 1S/C6H8N2O3/c1-2-11-5-4(6(9)10)3-7-8-5/h3H,2H2,1H3,(H,7,8)(H,9,10)
• InChI Key： PHOOBTWKKGDLDB-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C(=O)O)C=NN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• XLogP3: 0.4
• Topological Polar Surface Area: 75.2

Additional information on 3-ETHOXY-1H-PYRAZOLE-4-CARBOXYLIC ACID

Recent Advances in the Application of 3-ETHOXY-1H-PYRAZOLE-4-CARBOXYLIC ACID (CAS: 1207432-06-1) in Chemical Biology and Pharmaceutical Research

3-ETHOXY-1H-PYRAZOLE-4-CARBOXYLIC ACID (CAS: 1207432-06-1) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its pyrazole ring and carboxylic acid functionality, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. The unique structural features of this molecule allow for diverse chemical modifications, making it a valuable scaffold in medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry explored the use of 3-ETHOXY-1H-PYRAZOLE-4-CARBOXYLIC ACID as a building block for the synthesis of novel kinase inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against several tyrosine kinases, which are implicated in various cancers. The study utilized molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives. The results indicated that the ethoxy group at the 3-position of the pyrazole ring played a critical role in enhancing the compounds' pharmacokinetic properties, such as solubility and metabolic stability.

In another groundbreaking study, researchers investigated the anti-inflammatory potential of 3-ETHOXY-1H-PYRAZOLE-4-CARBOXYLIC ACID derivatives. The study, published in Bioorganic & Medicinal Chemistry Letters, reported that certain derivatives significantly reduced the production of pro-inflammatory cytokines in macrophage cells. The mechanism of action was attributed to the inhibition of the NF-κB signaling pathway, a key regulator of inflammation. These findings suggest that this compound could serve as a promising lead for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects.

Furthermore, the antimicrobial properties of 3-ETHOXY-1H-PYRAZOLE-4-CARBOXYLIC ACID have also been explored. A recent publication in the European Journal of Medicinal Chemistry described the synthesis and evaluation of a series of pyrazole-carboxylic acid derivatives against multidrug-resistant bacterial strains. The study revealed that several derivatives exhibited broad-spectrum antibacterial activity, with minimal cytotoxicity to mammalian cells. The researchers proposed that the carboxylic acid moiety facilitated the penetration of these compounds through bacterial cell membranes, thereby enhancing their antimicrobial efficacy.

In addition to its therapeutic applications, 3-ETHOXY-1H-PYRAZOLE-4-CARBOXYLIC ACID has also been employed in chemical biology as a tool for probing enzyme mechanisms. A study in ACS Chemical Biology utilized this compound as a substrate analog to investigate the catalytic mechanism of a pyrazole-processing enzyme. The findings provided valuable insights into the enzyme's active site architecture and substrate specificity, which could inform the design of more effective enzyme inhibitors.

In conclusion, 3-ETHOXY-1H-PYRAZOLE-4-CARBOXYLIC ACID (CAS: 1207432-06-1) continues to be a molecule of great interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its demonstrated bioactivity, positions it as a valuable asset in drug discovery and development. Future research should focus on optimizing the pharmacological properties of its derivatives and exploring new therapeutic applications, particularly in areas such as oncology, immunology, and infectious diseases.